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Compound of Interest

Compound Name: SD-70

Cat. No.: B15583486

Get Quote

Initial searches for "SD-70" did not identify a specific chemical substance; the designation is

more commonly associated with products such as the EMD SD70 series of diesel-electric

locomotives, DIN connectors, and alarm system components.[1][2][3][4] Given the context of

laboratory safety and chemical handling for an audience of researchers and scientists, this

guide provides a general framework for the proper disposal of hazardous laboratory chemicals.

Proper management of chemical waste is a critical component of laboratory safety and

environmental responsibility. Adherence to established protocols minimizes risks to personnel

and ensures compliance with regulatory standards. The following procedures offer a

generalized methodology for the safe disposal of hazardous chemical waste.

General Chemical Waste Disposal Procedures
It is the responsibility of the waste generator to determine if a waste is hazardous.[5] This can

often be ascertained from the substance's Safety Data Sheet (SDS), the process that

generated the waste, and knowledge of its chemical properties, such as toxicity, reactivity,

ignitability, or corrosivity.[5]

Step 1: Waste Identification and Segregation
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Characterization: Determine the chemical composition and hazardous properties of the

waste. Never dispose of unknown chemicals.

Segregation: Do not mix incompatible waste streams. For instance, halogenated and non-

halogenated solvents should typically be collected in separate containers.[6] Acids and

bases should also be segregated from other waste types.[6]

Step 2: Container Selection and Labeling

Container Compatibility: Ensure the waste container is made of a material compatible with

the chemical waste it will hold. The container must be in good condition, free of leaks or

cracks, and have a secure lid.[7]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name(s) of the contents.[7] Chemical formulas or abbreviations are

generally not acceptable. The date when waste is first added to the container should also be

recorded.

Step 3: Storage

Secure Storage: Store waste containers in a designated, well-ventilated area, away from

sources of ignition.[8]

Secondary Containment: It is best practice to store waste containers in secondary

containment to capture any potential leaks or spills.[7]

Closed Containers: Keep waste containers closed at all times, except when adding waste.[7]

Step 4: Disposal and Removal

Authorized Removal: Hazardous waste must be disposed of through authorized channels,

typically a facility's Environmental Health & Safety (EHS) department or a licensed

hazardous waste contractor.[5][6]

Regulatory Compliance: Hazardous waste must be transported by registered transporters to

a permitted treatment, storage, or disposal facility.[5] Never pour chemical waste down the
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drain unless specifically authorized and the facility is equipped with appropriate

neutralization systems.[6][9]

Summary of Common Laboratory Waste Categories
and Disposal
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Waste Category Examples Key Disposal Procedures

Halogenated Solvents Dichloromethane, Chloroform

Collect in a designated, clearly

labeled, compatible container.

Do not mix with non-

halogenated solvents.

Non-Halogenated Solvents Acetone, Ethanol, Hexanes

Collect in a designated, clearly

labeled, compatible container.

Do not mix with halogenated

solvents.[6]

Aqueous Acidic & Basic Waste
Hydrochloric acid solutions,

Sodium hydroxide solutions

Collect in separate, compatible

containers. Neutralization may

be permissible in labs with

active neutralization systems,

but consult with EHS first.[6]

Acutely Hazardous Waste (P-

listed)

Sodium azide, Osmium

tetroxide

These have very strict

accumulation limits.[10] The

original containers must also

be treated as hazardous

waste.[6] Collection must be

requested promptly once limits

are reached.[10]

Contaminated Solid Waste
Contaminated labware, gloves,

paper towels

Package in a suitable

container or bag, and label

with the contaminating

chemical. Dispose of through

the hazardous waste stream.

[7]

Empty Chemical Containers --- Containers of non-acutely

hazardous chemicals should

be triple-rinsed with a suitable

solvent.[7] The rinsate must be

collected as hazardous waste.

[7] After rinsing and air-drying,

deface the label and dispose
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of the container in the

appropriate receptacle (e.g.,

glass disposal box).[6]

General Workflow for Laboratory Chemical Disposal
The following diagram illustrates a typical decision-making process for the disposal of chemical

waste in a laboratory setting.
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Chemical Waste Generated

Is the chemical identity known?

Consult Supervisor or EHS
for identification and disposal

  No

Is it a hazardous material?
(Check SDS or other resources)

  Yes

Dispose as non-hazardous waste
(Follow institutional guidelines)

  No

Select appropriate, compatible,
and labeled waste container

  Yes

Segregate from
incompatible waste streams

Store in designated secondary
containment area

Request waste pickup
from EHS

Click to download full resolution via product page

Caption: Workflow for the identification and disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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